1-benzyl-3-(methylamino)piperidin-2-one
Description
1-Benzyl-3-(methylamino)piperidin-2-one is a chemical compound with the molecular formula C13H18N2O . It is used in chemical synthesis .
Synthesis Analysis
Piperidines, which include 1-benzyl-3-(methylamino)piperidin-2-one, are among the most important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . A series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives was synthesized and evaluated for anti-acetylcholinesterase (anti-AChE) activity .Molecular Structure Analysis
The molecular structure of 1-benzyl-3-(methylamino)piperidin-2-one includes one nitrogen atom and five carbon atoms in the sp3-hybridized state . More details about its structure can be found in the ChemicalBook .Chemical Reactions Analysis
The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-benzyl-3-(methylamino)piperidin-2-one, such as melting point, boiling point, density, molecular weight, and others, can be found in the ChemicalBook .Safety and Hazards
Future Directions
Piperidines play a significant role in the pharmaceutical industry, and their derivatives are present in more than twenty classes of pharmaceuticals . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This field is expected to continue to grow and evolve in the future .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-3-(methylamino)piperidin-2-one involves the conversion of a piperidine derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Piperidine", "Benzyl chloride", "Methylamine", "Acetic anhydride", "Sodium acetate", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Ethyl acetate", "Methanol" ], "Reaction": [ "Step 1: Piperidine is reacted with benzyl chloride in the presence of sodium hydroxide to form 1-benzylpiperidine.", "Step 2: 1-benzylpiperidine is then reacted with methylamine in the presence of hydrochloric acid to form 1-benzyl-3-(methylamino)piperidine.", "Step 3: The resulting product is then acetylated using acetic anhydride and sodium acetate to form 1-benzyl-3-(methylamino)-2-acetoxypiperidine.", "Step 4: The acetate group is then hydrolyzed using sodium hydroxide to form 1-benzyl-3-(methylamino)piperidin-2-one.", "Step 5: The product is then extracted using ethyl acetate and dried over sodium sulfate. The final product is obtained by evaporating the solvent and recrystallizing the residue from methanol." ] } | |
CAS RN |
1341793-00-7 |
Product Name |
1-benzyl-3-(methylamino)piperidin-2-one |
Molecular Formula |
C13H18N2O |
Molecular Weight |
218.3 |
Purity |
95 |
Origin of Product |
United States |
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